Cas no 39669-78-8 (1,3-Thiazole-4,5-dicarboxaldehyde)

1,3-Thiazole-4,5-dicarboxaldehyde Properties

Names and Identifiers

• 1,3-Thiazole-4,5-dicarboxaldehyde
• 1,3-Thiazole-4,5-dicarbaldehyde
• A807115
• FT-0690890
• 39669-78-8
• EN300-7606080
• AKOS006344987
• SCHEMBL12257056
• methyl4-iodobutyrate
• Thiazole-4,5-dicarbaldehyde
• 4,5-Thiazoledicarboxaldehyde
• FT-0659628
• 13669-78-8
• +Expand

• InChIKey： BKHZLTKQOBJPLB-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H3NO2S/c7-1-4-5(2-8)9-3-6-4/h1-3H
• SMILES： S1C(C=O)=C(C=O)N=C1

Computed Properties

• Exact Mass: 140.988
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 140.988
• Heavy Atom Count: 9
• Complexity: 128
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 75.3A^2

Experimental Properties

• LogP: 0.76810
• PSA: 75.27000
• Refractive Index: 1.683
• Boiling Point: 337.9°C at 760 mmHg
• Flash Point: 158.1°C
• Density: 1.478